Cas no 2171897-60-0 (3-(1-hydroxycyclopentyl)-1,1-dioxo-1lambda6-thiane-3-carboxylic acid)

• Product Name: 3-(1-hydroxycyclopentyl)-1,1-dioxo-1lambda6-thiane-3-carboxylic acid
• CAS No: 2171897-60-0
• MF: C₁₁H₁₈O₅S
• MW: 262.322622776031
• CID: 6400737
• PubChem ID: 165833524
• Update Time: 2025-06-07

3-(1-hydroxycyclopentyl)-1,1-dioxo-1lambda6-thiane-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(1-hydroxycyclopentyl)-1,1-dioxo-1lambda6-thiane-3-carboxylic acid
• 2171897-60-0
• EN300-1633459

• Inchi： 1S/C11H18O5S/c12-9(13)10(11(14)5-1-2-6-11)4-3-7-17(15,16)8-10/h14H,1-8H2,(H,12,13)
• InChI Key： KEWKTONZAODGGJ-UHFFFAOYSA-N
• SMILES： S1(CCCC(C(=O)O)(C1)C1(CCCC1)O)(=O)=O

Computed Properties

• Exact Mass: 262.08749484g/mol
• Monoisotopic Mass: 262.08749484g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 416
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 100Ų

Additional information on 3-(1-hydroxycyclopentyl)-1,1-dioxo-1lambda6-thiane-3-carboxylic acid

Introduction to 3-(1-hydroxycyclopentyl)-1,1-dioxo-1lambda6-thiane-3-carboxylic acid (CAS No. 2171897-60-0)

3-(1-hydroxycyclopentyl)-1,1-dioxo-1lambda6-thiane-3-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2171897-60-0, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, featuring a unique thiane backbone with hydroxyl and dioxo functional groups, has garnered attention due to its structural complexity and potential biological activities. The compound's structure incorporates a cyclopentyl moiety, which is often associated with enhanced metabolic stability and bioavailability in drug candidates.

The thiane core of this molecule is a sulfur-containing heterocycle that distinguishes it from more conventional aromatic or aliphatic compounds. Thianes have been explored in various chemical syntheses due to their ability to participate in diverse reactions, including cyclization, oxidation, and coupling processes. The presence of both 1-hydroxycyclopentyl and 1,1-dioxo groups introduces polar functionalities that may influence solubility, reactivity, and interactions with biological targets. Such structural features are often engineered to modulate pharmacokinetic properties, making this compound a promising candidate for further investigation.

In recent years, the pharmaceutical industry has increasingly focused on the development of molecules with complex heterocyclic frameworks. The thiane scaffold, in particular, has been investigated for its potential applications in drug discovery. For instance, derivatives of thiophanes have shown promise in treating neurological disorders due to their ability to cross the blood-brain barrier efficiently. Similarly, compounds containing hydroxyl and dioxo functionalities have been reported to exhibit anti-inflammatory and antioxidant properties. The combination of these features in 3-(1-hydroxycyclopentyl)-1,1-dioxo-1lambda6-thiane-3-carboxylic acid suggests that it may possess multiple biological roles.

One of the most compelling aspects of this compound is its potential as a lead structure for drug development. The cyclopentyl group enhances rigidity, which can improve binding affinity to biological targets such as enzymes or receptors. Meanwhile, the dioxo group can serve as a hydrogen bond acceptor or participate in π-stacking interactions, further optimizing molecular recognition. These characteristics are particularly relevant in the context of modern drug design, where precise control over molecular interactions is crucial for efficacy.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules with greater accuracy before experimental synthesis. Molecular docking studies have been employed to evaluate how 3-(1-hydroxycyclopentyl)-1,1-dioxo-1lambda6-thiane-3-carboxylic acid might interact with proteins involved in disease pathways. Preliminary simulations suggest that the compound could bind to enzymes such as kinases or cytochrome P450 isoforms, which are implicated in various therapeutic areas. These findings align with emerging research trends that emphasize structure-based drug design.

The synthesis of this compound presents an intriguing challenge due to its complex framework. Traditional organic synthesis techniques would require multi-step reactions involving cyclization and functional group transformations. However, modern methodologies such as transition-metal-catalyzed reactions have streamlined the process significantly. For example, palladium-catalyzed cross-coupling reactions could be employed to construct the thiane core efficiently. Additionally, asymmetric synthesis techniques might be utilized to introduce enantioselectivity if stereochemical control is desired for potential pharmaceutical applications.

The pharmacological profile of 3-(1-hydroxycyclopentyl)-1,1-dioxo-1lambda6-thiane-3-carboxylic acid remains under investigation but early studies indicate promising directions. In vitro assays have revealed potential inhibitory activity against certain enzymes linked to metabolic disorders. Furthermore, the compound's interaction with cellular receptors has been explored using fluorescence-based binding assays. These preliminary results warrant further exploration through more comprehensive pharmacological testing.

The regulatory landscape for novel chemical entities like this one is another critical consideration. While not classified as a hazardous or controlled substance under current guidelines,3-(1-hydroxycyclopentyl)-1,1-dioxo-1lambda6-thiane-3-carboxylic acid must undergo rigorous safety evaluations before moving into clinical trials. Toxicological studies would assess acute and chronic toxicity profiles using appropriate animal models or cell culture systems. Additionally， environmental impact assessments may be required depending on its intended use.

The future prospects for this compound are closely tied to ongoing research efforts in medicinal chemistry and biochemistry。 Collaborative projects between academic institutions and pharmaceutical companies could accelerate its development pipeline。 Advances in high-throughput screening technologies may also expedite the identification of new therapeutic applications。 As computational methods continue to improve， virtual screening approaches could further refine target identification strategies。

In conclusion,3-(1-hydroxycyclopentyl)-1， 1-dioxo- 1lambda6-thiane- 3-carboxylic acid (CAS No.) 2171897-60-0) represents an exciting opportunity for innovation in drug discovery。 Its unique structural features， coupled with preliminary biological activity， position it as a valuable scaffold for further exploration。 With continued research， this compound has the potential to contribute significantly to advancements in human health through novel therapeutic interventions。